Cas no 26861-87-0 (1,3,4-Thiadiazol-2-amine,hydrochloride (1:1))

• Product Name: 1,3,4-Thiadiazol-2-amine,hydrochloride (1:1)
• CAS No: 26861-87-0
• MF: C₂H₄ClN₃S
• MW: 137.591257095337
• CID: 252513
• PubChem ID: 92252
• Update Time: 2025-04-19

1,3,4-Thiadiazol-2-amine,hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine,hydrochloride (1:1)
• 1,3,4-Thiadiazol-2-amine hydrochloride
• 1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine, monohydrochloride
• 1,3,4-Thiadiazole, 2-amino-, hydrochloride
• 2-Amino-1,3,4-thiadiazole hydrochloride
• 2-Amino-1,3,4-thiadiazole, monohydrochloride
• ATDA HCl
• ATDA hydrochloride
• NS00085341
• 1,3,4-Thiadiazol-2-amine, hydrochloride (1:1)
• EINECS 248-067-7
• 26861-87-0
• DTXSID0067262
• FT-0702099
• 1,3,4-THIADIAZOL-2-AMINE MONOHYDROCHLORIDE
• SCHEMBL3501973

• Inchi： 1S/C2H3N3S.ClH/c3-2-5-4-1-6-2;/h1H,(H2,3,5);1H
• InChI Key： UYXCIXMHIMUJHI-UHFFFAOYSA-N
• SMILES： Cl.S1C=NN=C1N

Computed Properties

• Exact Mass: 136.98162
• Monoisotopic Mass: 136.981
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 48.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.495
• Boiling Point: 238.9°Cat760mmHg
• Flash Point: 98.3°C
• PSA: 51.8